

Head-to-head comparison of Thiodimethylsildenafil and tadalafil

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Thiodimethylsildenafil*

Cat. No.: *B1145479*

[Get Quote](#)

Head-to-Head Comparison: Thiodimethylsildenafil and Tadalafil

A detailed review of the available scientific data for researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature on **Thiodimethylsildenafil** is sparse. It is often identified as an analogue of sildenafil and has been found as an undeclared ingredient in dietary supplements. [1][2] Consequently, a direct head-to-head comparison with tadalafil based on extensive experimental data is not feasible at this time. This guide provides a comprehensive overview of tadalafil, with comparisons to the well-characterized phosphodiesterase type 5 (PDE5) inhibitor, sildenafil, to offer a scientific context for understanding potential properties of sildenafil analogues like **Thiodimethylsildenafil**.

Chemical and Physical Properties

A fundamental comparison begins with the chemical identity of the two compounds. Tadalafil is a well-documented pharmaceutical agent.[3][4][5][6] **Thiodimethylsildenafil** is identified as a sulfur-containing analogue of sildenafil.[1][7][8]


Property	Thiodimethylsildenafil	Tadalafil
IUPAC Name	5-[5-[(3,5-Dimethyl-1-piperazinyl)sulfonyl]-2-ethoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidine-7-thione	(6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
Molecular Formula	C23H32N6O3S2	C22H19N3O4
Molecular Weight	504.67 g/mol [1]	389.41 g/mol [4][5]
CAS Number	1260112-90-0[1][7]	171596-29-5[3][4][6]
Appearance	White to Off-White Crystalline Solid[6]	White to off-white crystalline powder[4]
Solubility	Data not available	Practically insoluble in water; soluble in ethanol and methanol[4]

Mechanism of Action: PDE5 Inhibition

Both tadalafil and, presumably, **Thiodimethylsildenafil** belong to the class of phosphodiesterase type 5 (PDE5) inhibitors.[9][10][11][12][13][14] PDE5 is a key enzyme in the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway, which is crucial for smooth muscle relaxation and vasodilation.

In the context of erectile function, sexual stimulation leads to the release of NO in the corpus cavernosum.[12][15] NO activates guanylate cyclase, which in turn increases the levels of cGMP.[12][15] cGMP acts as a second messenger, leading to a decrease in intracellular calcium concentrations and causing smooth muscle relaxation. This allows for increased blood flow into the penis, resulting in an erection.[14][15]

PDE5 terminates this signaling cascade by hydrolyzing cGMP to GMP.[14] PDE5 inhibitors competitively block the active site of the enzyme, preventing the breakdown of cGMP.[14] This leads to an accumulation of cGMP, amplifying the pro-erectile signal and enhancing the ability to achieve and maintain an erection in the presence of sexual stimulation.[9][14][15]



[Click to download full resolution via product page](#)

Figure 1: Nitric Oxide/cGMP Signaling Pathway and Mechanism of PDE5 Inhibitors.

Pharmacokinetic Profiles

The pharmacokinetic properties of a drug determine its absorption, distribution, metabolism, and excretion, which in turn influence its onset and duration of action. The pharmacokinetics of tadalafil are well-characterized, notably its long half-life.[\[9\]](#)[\[16\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#) Data for **Thiodimethylsildenafil** is not available. For comparison, key pharmacokinetic parameters for tadalafil and sildenafil are presented.

Parameter	Tadalafil	Sildenafil
Bioavailability	Not established, but food has negligible effect [18] [19] [20]	~41% [21]
Time to Peak Plasma Concentration (Tmax)	~2 hours [10] [17] [19] [20]	~1 hour [11] [22]
Plasma Protein Binding	94% [16] [18]	96% [23]
Metabolism	Primarily by CYP3A4 [6] [16] [18] [20]	Primarily by CYP3A4 (~80%) and CYP2C9 (~20%) [23]
Elimination Half-life (t _{1/2})	~17.5 hours [9] [10] [16] [17] [18] [20]	3-5 hours [23]
Excretion	Feces (~61%), Urine (~36%) [18] [20]	Feces (~80%), Urine (~13%)

In Vitro Potency and Selectivity

The efficacy of a PDE5 inhibitor is determined by its potency (the concentration required to inhibit the enzyme, typically measured as IC₅₀) and its selectivity for PDE5 over other PDE isoenzymes. High selectivity is crucial for minimizing off-target side effects. For instance, inhibition of PDE6, found in the retina, is associated with visual disturbances, while inhibition of PDE11, whose function is not fully understood, is a characteristic of tadalafil.[\[9\]](#)[\[13\]](#)[\[24\]](#)[\[25\]](#)

Compound	PDE5 IC50 (nM)	Selectivity vs. PDE6 (fold)	Selectivity vs. PDE11 (fold)
Tadalafil	2[26]	>1000[27]	~25
Sildenafil	4[26]	~10	>7500
Vardenafil	0.1-0.4[26]	~15	>5000

Data compiled from various sources and should be considered representative. Actual values may vary depending on assay conditions.

Experimental Protocols

A direct experimental comparison of **Thiodimethylsildenafil** and tadalafil would require standardized assays. Below is a representative protocol for an in vitro PDE5 inhibition assay, a fundamental experiment for characterizing compounds of this class.

In Vitro PDE5 Inhibition Assay


Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against human recombinant PDE5.

Materials:

- Human recombinant PDE5 enzyme
- [³H]-cGMP (radiolabeled substrate)
- Test compounds (**Thiodimethylsildenafil**, tadalafil) dissolved in DMSO
- Assay buffer (e.g., Tris-HCl, MgCl₂)
- Snake venom nucleotidase
- Scintillation cocktail
- Scintillation counter

Methodology:

- **Compound Preparation:** Prepare serial dilutions of the test compounds in DMSO.
- **Reaction Mixture:** In a microplate, combine the assay buffer, a fixed concentration of PDE5 enzyme, and varying concentrations of the test compound or vehicle (DMSO).
- **Initiation:** Start the reaction by adding a fixed concentration of [^3H]-cGMP.
- **Incubation:** Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).
- **Termination:** Stop the reaction by adding snake venom nucleotidase, which hydrolyzes the radiolabeled product ([^3H]-5'-GMP) to [^3H]-guanosine.
- **Separation:** Separate the unreacted [^3H]-cGMP from the [^3H]-guanosine product using ion-exchange chromatography or scintillation proximity assay (SPA) beads.
- **Quantification:** Measure the amount of [^3H]-guanosine produced using a scintillation counter.
- **Data Analysis:** Plot the percentage of inhibition against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.



[Click to download full resolution via product page](#)

Figure 2: Typical experimental workflow for a PDE5 inhibition assay.

Conclusion

Tadalafil is a well-characterized, potent, and selective PDE5 inhibitor with a distinct pharmacokinetic profile, most notably its long duration of action.[9][11] This makes it a valuable therapeutic agent for erectile dysfunction and other conditions.[3][10][12]

In contrast, **Thiodimethylsildenafil** remains a largely uncharacterized compound from a pharmacological and toxicological perspective. As a sildenafil analogue, it is presumed to act as a PDE5 inhibitor. However, without empirical data from controlled studies, its potency, selectivity, pharmacokinetic properties, and safety profile remain unknown. A direct and meaningful comparison with tadalafil is therefore impossible.

For researchers and drug development professionals, the case of **Thiodimethylsildenafil** highlights the importance of rigorous scientific evaluation for any new chemical entity. While its structural similarity to sildenafil provides a hypothesis for its mechanism of action, only detailed in vitro and in vivo studies can elucidate its true pharmacological profile and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Thiodimethyl Sildenafil (Dimethylthiosildenafil) | 1260112-90-0 [chemicalbook.com]
- 2. Sulfoildenafil - Wikipedia [en.wikipedia.org]
- 3. Tadalafil | C₂₂H₁₉N₃O₄ | CID 110635 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. chemignition.com [chemignition.com]
- 5. Tadalafil | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 6. echemi.com [echemi.com]
- 7. pharmaffiliates.com [pharmaffiliates.com]
- 8. Thiosildenafil | C₂₂H₃₀N₆O₃S₂ | CID 10228242 - PubChem [pubchem.ncbi.nlm.nih.gov]

- 9. Tadalafil - Wikipedia [en.wikipedia.org]
- 10. Tadalafil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 11. Tadalafil (CIALIS) vs Sildenafil (Viagra) – Is One Better? [dcurology.net]
- 12. What is the mechanism of Tadalafil? [synapse.patsnap.com]
- 13. PDE5 Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 14. Phosphodiesterase-5 (PDE5) Inhibitors In the Management of Erectile Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
- 15. droracle.ai [droracle.ai]
- 16. droracle.ai [droracle.ai]
- 17. Tadalafil pharmacokinetics in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. tga.gov.au [tga.gov.au]
- 19. Tadalafil pharmacokinetics in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
- 20. accessdata.fda.gov [accessdata.fda.gov]
- 21. Pharmacokinetics of sildenafil after single oral doses in healthy male subjects: absolute bioavailability, food effects and dose proportionality - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Pharmacokinetics and metabolism of sildenafil in mouse, rat, rabbit, dog and man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. An opportunistic study evaluating pharmacokinetics of sildenafil for the treatment of pulmonary hypertension in infants - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Potency, selectivity, and consequences of nonselectivity of PDE inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. Investigation of PDE5/PDE6 and PDE5/PDE11 selective potent tadalafil-like PDE5 inhibitors using combination of molecular modeling approaches, molecular fingerprint-based virtual screening protocols and structure-based pharmacophore development - PMC [pmc.ncbi.nlm.nih.gov]
- 26. Advancements in Phosphodiesterase 5 Inhibitors: Unveiling Present and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 27. The molecular basis for the selectivity of tadalafil toward phosphodiesterase 5 and 6: a modeling study - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Head-to-head comparison of Thiodimethylsildenafil and tadalafil]. BenchChem, [2025]. [Online PDF]. Available at:

[<https://www.benchchem.com/product/b1145479#head-to-head-comparison-of-thiodimethylsildenafil-and-tadalafil>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com